Cas no 24215-02-9 (1H-Imidazole-1-propanoic acid, ethyl ester)

1H-Imidazole-1-propanoic acid, ethyl ester is a versatile intermediate in organic synthesis, particularly valued for its imidazole functional group, which is integral to pharmaceutical and agrochemical applications. The ethyl ester moiety enhances solubility in organic solvents, facilitating reactions such as nucleophilic substitutions or condensations. Its structural features make it a useful precursor for heterocyclic compounds, including bioactive molecules and catalysts. The product exhibits stability under standard handling conditions, ensuring consistent performance in synthetic workflows. Its compatibility with a range of reagents and conditions further underscores its utility in medicinal chemistry and material science research. Proper storage in a cool, dry environment is recommended to maintain integrity.
1H-Imidazole-1-propanoic acid, ethyl ester structure
24215-02-9 structure
Product Name:1H-Imidazole-1-propanoic acid, ethyl ester
CAS No:24215-02-9
MF:C8H12N2O2
MW:168.193081855774
CID:1419724
PubChem ID:11845203
Update Time:2025-05-23

1H-Imidazole-1-propanoic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-propanoic acid, ethyl ester
    • Ethyl 3-(1H-imidazol-1-yl)propanoate
    • ethyl 3-imidazol-1-ylpropanoate
    • 1-Subsituted 1H-imidazole, 17
    • ethyl 3-(imidazol-1-yl)propanoate
    • SCHEMBL47374
    • AKOS005168977
    • DB-334119
    • ethyl3-(1H-imidazol-1-yl)propanoate
    • MFCD11651178
    • CS-0261310
    • EN300-781040
    • STK503522
    • CHEMBL539142
    • ALBB-005653
    • DTXSID50474333
    • 24215-02-9
    • BDBM84680
    • Inchi: 1S/C8H12N2O2/c1-2-12-8(11)3-5-10-6-4-9-7-10/h4,6-7H,2-3,5H2,1H3
    • InChI Key: KKKUPBGJXHDOFE-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCN1C=NC=C1)=O

Computed Properties

  • Exact Mass: 168.08996
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12

1H-Imidazole-1-propanoic acid, ethyl ester Pricemore >>

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1H-Imidazole-1-propanoic acid, ethyl ester Related Literature

Additional information on 1H-Imidazole-1-propanoic acid, ethyl ester

Compound CAS No. 24215-02-9: 1H-Imidazole-1-propanoic Acid, Ethyl Ester

The compound with CAS No. 24215-02-9, commonly referred to as 1H-imidazole-1-propanoic acid, ethyl ester, is a significant organic compound in the field of chemistry and material science. This compound is characterized by its unique molecular structure, which combines the imidazole ring with a propanoic acid group and an ethyl ester moiety. The imidazole ring is a heterocyclic aromatic compound with two nitrogen atoms in the ring, making it highly versatile in various chemical reactions and applications.

Recent studies have highlighted the potential of 1H-imidazole-1-propanoic acid, ethyl ester in drug design and development. Its ability to form hydrogen bonds and participate in π–π interactions makes it an ideal candidate for designing bioactive molecules targeting specific proteins or enzymes. Researchers have explored its role in inhibiting certain enzymes related to neurodegenerative diseases, such as Alzheimer's disease, demonstrating its potential in therapeutic applications.

In addition to its pharmaceutical applications, CAS No. 24215-02-9 has shown promise in materials science. The compound's ability to act as a coordinating ligand has been utilized in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit high surface area and porosity, making them suitable for gas storage, catalysis, and sensing applications.

The synthesis of 1H-imidazole-1-propanoic acid, ethyl ester typically involves multi-step reactions starting from imidazole derivatives. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for its production. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction time while maintaining high yields.

From a structural standpoint, the ethyl ester group attached to the imidazole ring enhances the compound's solubility in organic solvents, making it easier to handle during purification and characterization processes. The propanoic acid group introduces acidity into the molecule, which can be exploited for various functionalization reactions.

Furthermore, CAS No. 24215-02-9 has been studied for its role as a precursor in polymer synthesis. Its ability to undergo polymerization under specific conditions has opened avenues for developing novel polymeric materials with tailored properties for advanced applications.

In terms of safety and handling, it is important to note that while 1H-imidazole-1-propanoic acid, ethyl ester is not classified as a hazardous material under normal conditions, appropriate precautions should be taken during synthesis and handling to ensure compliance with laboratory safety standards.

Overall, CAS No. 24215-02-9, or 1H-imidazole-1-propanoic acid, ethyl ester, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties continue to attract the attention of researchers worldwide, driving innovation and discovery in fields such as pharmacology, materials science, and polymer chemistry.

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